2-((4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)oxazol-5-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[4-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)-1,3-oxazol-5-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C23H19ClN2O6S2/c1-2-30-17-9-7-16(8-10-17)25-20(27)14-33-23-22(26-21(32-23)19-4-3-13-31-19)34(28,29)18-11-5-15(24)6-12-18/h3-13H,2,14H2,1H3,(H,25,27)
• InChI Key: TVGBBGIZGMGSKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=C(N=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H19ClN2O6S2
• Molecular Weight: 519.0 g/mol
• CAS No.: 686737-84-8

Description

2-((4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)oxazol-5-yl)thio)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H19ClN2O6S2 and its molecular weight is 518.98. The purity is usually 95%.
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Scientific Research Applications

Anticancer Evaluation

• Synthesis and Anticancer Evaluation : A novel series of compounds, including derivatives of the mentioned compound, were synthesized and evaluated for their anticancer activity. One derivative exhibited high activity against certain cancer cell lines, suggesting potential as a leading compound for further in-depth studies in anticancer research (Zyabrev et al., 2022).

Antibacterial Activity

• Antibacterial Activity Screening : Another study synthesized and evaluated acetamide derivatives for their antibacterial potentials. These compounds showed moderate inhibitory effects against various bacterial strains, indicating their potential as antibacterial agents (Iqbal et al., 2017).

Antimicrobial Activity

• Antimicrobial Activity of Schiff Bases : Derivatives of the compound were synthesized and screened for antimicrobial activity. This research contributes to the exploration of new antimicrobial agents (Arora et al., 2013).

Antioxidant Activity

• Amidomethane Sulfonyl-Linked Bis Heterocycles : A study focused on synthesizing amidomethane sulfonyl-linked derivatives and testing them for antioxidant activity. One such compound demonstrated significant antioxidant activity, surpassing standard ascorbic acid (Talapuru et al., 2014).

Anti-Exudative Activity

• Pyrolin Derivatives for Anti-Exudative Properties : Research on derivatives of this compound indicated anti-exudative properties, suggesting their potential in the development of new drugs with reduced toxicity and increased effectiveness (Chalenko et al., 2019).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various receptors and enzymes, contributing to their diverse pharmacological effects .

Mode of Action

The exact mode of action of this compound is currently unknown . It’s possible that it interacts with its targets in a way similar to other compounds with similar structures. These interactions could involve binding to the active site of an enzyme or receptor, thereby modulating its activity .

Biochemical Pathways

Compounds with similar structures have been found to influence a variety of biochemical pathways, leading to diverse biological activities .

Result of Action

Compounds with similar structures have been associated with a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, and the presence of other molecules in the environment.